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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193 Get Quote

An In-depth Technical Guide to Phenyl Bromoacetate (CAS 620-72-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phenyl Bromoacetate (CAS 620-

72-4), a versatile reagent in organic synthesis and a functional compound in industrial

applications. This document covers its physicochemical properties, synthesis and purification

protocols, chemical reactivity, applications, and essential safety and handling information.

Physicochemical Properties
Phenyl bromoacetate is an aromatic ester characterized as a colorless to slightly yellow

transparent liquid or a light yellow crystalline solid.[1] Its key physical and chemical properties

are summarized below.
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Property Value Reference

CAS Number 620-72-4 [1][2][3][4]

Molecular Formula C₈H₇BrO₂ [1][2][3]

Molecular Weight 215.04 g/mol [1]

Appearance

Colorless to slightly yellow

liquid or light yellow crystalline

solid

[1]

Melting Point 31-33 °C [1][3][4][5]

Boiling Point 134 °C at 15 mmHg [3][4][5]

Density 1.508 g/mL at 25 °C [1][3][4]

Flash Point >230 °F (>110 °C) [1][3][5]

Refractive Index 1.559 [1]

Solubility
Soluble in ethanol and ether;

insoluble in water.[1][3][4][5]

Vapor Pressure 0.0112 mmHg at 25°C [3][5]

Purity (Typical) ≥98.0% (by GC) [1]

Synthesis and Purification
The primary method for synthesizing Phenyl Bromoacetate involves the esterification of

phenol with bromoacetyl bromide.[1]

Experimental Protocol: Synthesis of Phenyl
Bromoacetate
This protocol describes a general procedure for the synthesis of Phenyl Bromoacetate.

Materials:

Phenol
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Bromoacetyl bromide

A suitable solvent (e.g., Dichloromethane or Cyclohexane)

A suitable base (e.g., Pyridine or Triethylamine) to neutralize the HBr byproduct

Separatory funnel

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve phenol in the chosen solvent.

Cool the solution in an ice bath to 0-5 °C.

Slowly add the base to the solution while stirring.

Add bromoacetyl bromide dropwise to the cooled solution. Maintain the temperature below

10 °C during the addition.

After the addition is complete, allow the mixture to warm to room temperature and stir for

several hours to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove

excess base, followed by a dilute sodium bicarbonate solution to remove unreacted acidic

components, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).
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Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude Phenyl Bromoacetate.

Synthesis Workflow

1. Dissolve Phenol
in Solvent

2. Cool to 0-5°C

3. Add Base

4. Add Bromoacetyl
Bromide Dropwise

5. React at Room
Temperature

6. Aqueous Workup
(Wash Sequentially)

7. Dry Organic Layer

8. Evaporate Solvent

Crude Phenyl
Bromoacetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Phenyl Bromoacetate.
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Experimental Protocol: Purification
The crude product can be purified by vacuum distillation or recrystallization.

Procedure (Vacuum Distillation):

Set up a vacuum distillation apparatus.

Place the crude Phenyl Bromoacetate in the distillation flask.

Heat the flask gently under vacuum.

Collect the fraction that distills at 134 °C at a pressure of 15 mmHg.[3][4] This will yield the

purified Phenyl Bromoacetate.

Chemical Reactivity and Applications
Phenyl bromoacetate is a valuable intermediate in organic synthesis, primarily utilized for its

reactivity as an alkylating agent.

Pharmaceutical Synthesis: It serves as a key building block in the preparation of complex

pharmaceutical molecules. Notable examples include the synthesis of 1,2,3-triazole

derivatives, which are being investigated as cannabinoid CB1 receptor antagonists, and[1][6]

[7]triazino[4,3-a] benzimidazole acetic acid derivatives, which show potential as selective

aldose reductase inhibitors.[1][4][5]

Alkylation Reagent: The presence of the bromine atom makes the adjacent methylene group

susceptible to nucleophilic attack, allowing for the introduction of a phenoxycarbonylmethyl

group onto various substrates.

Industrial Preservative: Beyond its role in synthesis, Phenyl Bromoacetate is used as a

preservative in industrial products like paints and metal cutting fluids, where it helps prevent

microbial degradation.[1][3][8][9]
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General Alkylation Reaction

Phenyl Bromoacetate
(C8H7BrO2)

Alkylated Product
(Nu-CH2CO2Ph)

 + Nucleophile

Nucleophile (Nu-)

Bromide Ion (Br-)

+

Click to download full resolution via product page

Caption: General reaction pathway showing Phenyl Bromoacetate as an alkylating agent.

Safety and Handling
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Phenyl Bromoacetate is considered a hazardous substance and requires careful handling.[6]

[7]

Hazard Identification
Hazard Class GHS Code Statement Reference

Acute Toxicity, Oral H302 Harmful if swallowed. [7]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [7][10][11]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[7][10][11]

Specific target organ

toxicity
H335

May cause respiratory

irritation.
[7][10]

Safe Handling and Storage
Handling: Use in a well-ventilated area.[6][7] Avoid all personal contact, including inhalation

of dust or vapors.[6] Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a dust respirator if handling the solid form.[6] Do not eat, drink, or

smoke when using this product.[7]

Storage: Keep containers securely sealed when not in use.[6] Store in a dry, dark place at

room temperature.[3][5] It is incompatible with strong oxidizing agents and strong bases.[10]

Spills: For minor spills, clean up immediately using dry procedures to avoid generating dust.

[6] For major spills, evacuate the area and alert emergency responders. Prevent spillage

from entering drains or waterways.[6]
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Spill Cleanup Workflow
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Minor Spill
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2. Contain Spill

3. Use Dry Cleanup
(Avoid Dust)

4. Collect in Sealed
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2. Alert Emergency
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3. Prevent Entry into
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Caption: Workflow for handling spills of Phenyl Bromoacetate.

Toxicological Information
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There is no significant acute toxicological data identified in the literature search.[6] However,

some evidence suggests that repeated or long-term occupational exposure may lead to

cumulative health effects.[6] Animal studies indicate a potential for developmental toxicity.[6] It

is classified as harmful if swallowed and causes skin and serious eye irritation.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. labproinc.com [labproinc.com]

3. 620-72-4 [chembk.com]

4. Phenyl bromoacetate | 620-72-4 [chemicalbook.com]

5. Cas 620-72-4,Phenyl bromoacetate | lookchem [lookchem.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. nbinno.com [nbinno.com]

9. chembk.com [chembk.com]

10. fishersci.com [fishersci.com]

11. Phenyl Bromoacetate | C8H7BrO2 | CID 564919 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Phenyl Bromoacetate CAS number 620-72-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105193#phenyl-bromoacetate-cas-number-620-72-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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